Cas no 1878969-90-4 (2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine)

• Product Name: 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine
• CAS No: 1878969-90-4
• MF: C₁₀H₂₂F₂N₂
• MW: 208.291889667511
• CID: 5296266
• Update Time: 2025-10-18

2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(methyl)(4-methylpentan-2-yl)amine
• 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine

• Inchi： 1S/C10H22F2N2/c1-8(2)5-9(3)14(4)7-10(11,12)6-13/h8-9H,5-7,13H2,1-4H3
• InChI Key： QSLBVJLAPFHNJH-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)C(C)CC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3

Additional information on 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine

Introduction to 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine (CAS No. 1878969-90-4)

2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine, identified by its CAS number CAS No. 1878969-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This diamine derivative features a unique structural configuration, incorporating fluorine atoms and a branched alkyl chain, which contributes to its distinct chemical properties and potential biological activities.

The compound's molecular structure consists of a propane backbone with two amino groups (NH₂) at the 1 and 3 positions, one of which is further substituted with a methyl group and a fluoro group at the 2 position. The other amino group is N-methylated and linked to a 4-methylpentan-2-yl group, resulting in a highly substituted and relatively complex molecule. This intricate arrangement not only influences its solubility and stability but also opens up diverse possibilities for its application in drug design and synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The presence of fluorine atoms in 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine is particularly noteworthy, as fluorine can significantly influence the electronic properties of adjacent functional groups, thereby modulating the compound's reactivity and interactions with biological targets.

The branched alkyl chain in this compound, specifically the 4-methylpentan-2-yl moiety, adds another layer of complexity. Such structural features are often engineered to improve binding affinity to biological receptors or to enhance pharmacological effects. For instance, the isopropyl group at the 2 position can contribute to steric hindrance, potentially affecting how the molecule interacts with enzymes or receptors in vitro or in vivo.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The unique combination of fluorine substitution and a bulky alkyl group in 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine makes it an intriguing candidate for such applications. Studies have begun to explore its potential as an intermediate in the synthesis of novel therapeutic agents, particularly those targeting neurological disorders or inflammatory conditions where precise molecular interactions are crucial.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include fluorination reactions to introduce the fluoro groups, N-methylation to protect one of the amino groups, and subsequent alkylation to attach the 4-methylpentan-2-yl moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to facilitate these transformations efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the behavior of 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine. These studies help predict its binding modes to potential targets by simulating interactions with enzymes or receptors at an atomic level. Such insights are invaluable for guiding experimental efforts and for designing derivatives with enhanced pharmacological properties.

The compound's potential applications extend beyond drug development. Its unique structural features make it a valuable scaffold for designing novel materials with specific properties. For example, fluorinated diamines have been explored as monomers in polymer chemistry due to their ability to form stable backbones with desirable mechanical or thermal characteristics. Additionally, they may serve as ligands in catalytic systems where precise steric and electronic tuning is required.

Evaluation of this compound's biological activity has been ongoing in several research laboratories. Preliminary studies suggest that it exhibits promising interactions with certain enzymes and receptors, although further investigation is needed to fully elucidate its mechanism of action. The presence of both amino groups provides multiple sites for post-synthetic modifications, allowing researchers to fine-tune its biological profile by introducing additional functional groups or tags for tracking purposes.

The safety profile of 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine is another critical aspect that requires thorough assessment before any clinical application can be considered. While preliminary toxicology studies may not yet be available due to its novelty as a research chemical intermediate, standard safety protocols are followed during synthesis and handling to ensure worker protection. Future studies will likely focus on evaluating its acute toxicity, chronic exposure risks, and environmental impact if used on a larger scale.

In conclusion, 2,2-difluoro-N'-methyl-N'-(4-methylpentan-2-yl)propane-1,3-diamine(CAS No. 1878969-90-4) represents an advanced chemical entity with significant potential across multiple domains of pharmaceutical research and material science. Its unique structural features—combining fluorinated moieties with branched alkyl chains—make it a versatile building block for innovative drug discovery programs aimed at addressing complex diseases or developing novel materials with tailored properties.